Cas no 2229020-44-2 (1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229020-44-2
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 6499635
• PubChem ID: 165699777
• Update Time: 2025-06-15

1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene
• EN300-1768871
• 2229020-44-2

• Inchi： 1S/C13H16O/c1-5-13(3,4)11-8-7-9-12(10-11)14-6-2/h1,7-10H,6H2,2-4H3
• InChI Key： KHGDCZQNEZTFIL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene

Introduction to 1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229020-44-2)

1-Ethoxy-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229020-44-2) is a specialized organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an ethoxy group and a 2-methylbut-3-yn-2-yl substituent on a benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for various applications.

The chemical structure of 1-ethoxy-3-(2-methylbut-3-yn-2-yl)benzene is defined by its molecular formula, C₁₃H₁₆O. The presence of the ethoxy group (C₂H₅O) and the 2-methylbut-3-yn-2-yl group (C₅H₇) on the benzene ring (C₆H₅) results in a highly conjugated system, which influences its reactivity and stability. The alkyne functionality in the 2-methylbut-3-yn-2-yl group provides opportunities for further chemical modifications, making this compound a versatile building block in synthetic chemistry.

In recent years, the study of 1-ethoxy-3-(2-methylbut-3-yn-2-y l)benzene has been driven by its potential applications in drug discovery and development. Research has shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The pharmacological properties of 1-ethoxy-3-(2-methylbut -3-y n - yl)benzene are further supported by its ability to modulate various biological pathways. In a study conducted by researchers at the University of California, it was found that this compound can selectively bind to specific receptors involved in pain signaling pathways. This binding activity could potentially lead to the development of novel analgesic drugs with fewer side effects compared to existing treatments.

Beyond its therapeutic applications, 1 - eth oxy - 3 - ( 2 - methyl but - 3 - y n - y l ) benz ene has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials highlighted the use of this compound as a dopant in organic semiconductors, enhancing their electrical conductivity and performance.

The synthesis of 1 - eth oxy - 3 - ( 2 - methyl but - 3 - y n - y l ) benz ene involves several well-established chemical reactions. One common approach is the coupling reaction between an aryl halide and an alkyne using palladium catalysis. This method provides high yields and excellent regioselectivity, making it a preferred route for large-scale production. Additionally, the use of green chemistry principles in the synthesis process ensures environmental sustainability and safety.

In conclusion, 1 - eth oxy - 3 - ( 2 - methyl but - 3 - y n - y l ) benz ene (CAS No. 2 2 9 0 0 0 − − − − − − − − − − − − − − − − − − − − − − − − ) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and capabilities in chemistry, biology, and pharmaceutical science.